4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-6-(1H-imidazol-1-yl)pyrimidine

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H22N6O3/c1-28-16-4-3-15(11-17(16)29-2)20(27)25-9-7-24(8-10-25)18-12-19(23-13-22-18)26-6-5-21-14-26/h3-6,11-14H,7-10H2,1-2H3
• InChI Key: VJKRGVUMKZCXRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4)OC
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-6-(1H-imidazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 394.17533859 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized, showing significant analgesic and anti-inflammatory activities. These compounds, involving modifications at the pyrimidine ring, have been tested as cyclooxygenase inhibitors, demonstrating high inhibitory activity and selectivity for COX-2, with notable analgesic and anti-inflammatory effects [A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020].

• A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effects against human cancer cell lines. Some compounds showed promising activity, highlighting the therapeutic potential of piperazine and pyrimidine modifications in anticancer drug development [L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012].

• Investigations into improving the solubility of 6-mercaptopurine through cocrystals and salts formation involved piperazine, showcasing the chemical versatility of piperazine derivatives in enhancing drug solubility and, potentially, bioavailability [Lin-Lin Xu, Jia-Mei Chen, Yan Yan, T. Lu, 2012].

Synthesis Techniques and Chemical Modifications

• The synthesis of benzimidazole condensed ring systems, including benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, was explored for their antineoplastic activity. This research underscores the synthetic versatility and potential therapeutic applications of imidazole and pyrimidine combined structures [A. Abdel-Hafez, 2007].

• A method for the synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives was developed, highlighting the use of thiamine hydrochloride as a catalyst. This approach emphasizes environmentally benign solvent use and provides a new route for synthesizing complex heterocyclic compounds [Jun-hua Liu, Min Lei, Lihong Hu, 2012].

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show antimicrobial activity, while others may have antitumor or anti-inflammatory effects.

Future Directions

Given the wide range of biological activities exhibited by imidazole derivatives, there is significant potential for the development of new drugs based on this structure. Continued research and development in this area is likely to yield new therapeutic agents for a variety of conditions.